2-Naphthalenecarboxylic acid, 4-(acetyloxy)-6,8-dimethoxy-, methyl ester

• Molecular Formula: C16H16O6
• Molecular Weight: 304.29 g/mol
• IUPAC Name: methyl 4-acetyloxy-6,8-dimethoxynaphthalene-2-carboxylate
• InChI: InChI=1S/C16H16O6/c1-9(17)22-15-6-10(16(18)21-4)5-12-13(15)7-11(19-2)8-14(12)20-3/h5-8H,1-4H3
• InChI Key: HMJMLRHVMMUYOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=CC2=C1C=C(C=C2OC)OC)C(=O)OC

Description

2-Naphthalenecarboxylic acid, 4-(acetyloxy)-6,8-dimethoxy-, methyl ester is a useful research compound. Its molecular formula is C16H16O6 and its molecular weight is 304.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5,7-dimethoxy-3-methoxycarbonyl-1-acetoxynaphthalene is synthesized according to the procedure described in Org. React. 1951, 6, 1; by the reaction of 2,4-dimethoxybenzaldehyde and dimethyl succinate in the presence of potassium tert-butoxide followed by a cyclization in acetic anhydride in the presence of sodium acetate. 5,7-dimethoxy-3-methoxycarbonyl-1-naphthol is then obtained after deacetylation of the preceding product in HCl(2N)/methanol under reflux for 3 hours.